A D–A copolymer of dithienosilole and a new acceptor unit of naphtho[2,3-c]thiophene-4,9-dione for efficient polymer solar cells†

Chemical Communications Pub Date: 2011-09-14 DOI: 10.1039/C1CC14132E

Abstract

A strong electron-withdrawing unit, naphtho[2,3-c]thiophene-4,9-dione, was copolymerized with dithienosilole to get a D–A copolymer, PDTSNTDO, with a narrow bandgap and lower-lying HOMO level. The PCE of the PDTSNTDO-based device reached 5.21%, with a high open circuit voltage of 0.88 V.

Graphical abstract: A D–A copolymer of dithienosilole and a new acceptor unit of naphtho[2,3-c]thiophene-4,9-dione for efficient polymer solar cells
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